2-[Cyclohexyl(methylsulfonyl)amino]acetamide

• IUPAC Name: 2-[cyclohexyl(methylsulfonyl)amino]acetamide
• InChI: InChI=1S/C9H18N2O3S/c1-15(13,14)11(7-9(10)12)8-5-3-2-4-6-8/h8H,2-7H2,1H3,(H2,10,12)
• InChI Key: QDBVGTMWMXUNPQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)N)C1CCCCC1
• Molecular Formula: C9H18N2O3S
• Molecular Weight: 234.32 g/mol

Description

2-[Cyclohexyl(methylsulfonyl)amino]acetamide, also known as CMSAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

2-[Cyclohexyl(methylsulfonyl)amino]acetamide has been studied for its potential therapeutic applications in various diseases such as Alzheimer's, Parkinson's, and Huntington's disease. It has also been investigated for its ability to inhibit the growth of cancer cells and as a potential treatment for diabetes. Additionally, 2-[Cyclohexyl(methylsulfonyl)amino]acetamide has been explored for its anti-inflammatory and antioxidant properties.

Mechanism of Action

The mechanism of action of 2-[Cyclohexyl(methylsulfonyl)amino]acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme responsible for breaking down the neurotransmitter acetylcholine. This inhibition leads to increased levels of acetylcholine, which can improve cognitive function in diseases such as Alzheimer's. 2-[Cyclohexyl(methylsulfonyl)amino]acetamide has also been shown to inhibit the activity of glycogen synthase kinase-3β, a protein involved in the development of neurodegenerative diseases.
Biochemical and Physiological Effects
2-[Cyclohexyl(methylsulfonyl)amino]acetamide has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of diseases such as Alzheimer's and Parkinson's. Additionally, 2-[Cyclohexyl(methylsulfonyl)amino]acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[Cyclohexyl(methylsulfonyl)amino]acetamide in lab experiments is its ability to cross the blood-brain barrier, allowing for the study of its effects on the brain. However, one limitation is that 2-[Cyclohexyl(methylsulfonyl)amino]acetamide has a short half-life, which may make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 2-[Cyclohexyl(methylsulfonyl)amino]acetamide. One direction is the investigation of its potential therapeutic applications in diseases such as Alzheimer's, Parkinson's, and Huntington's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-[Cyclohexyl(methylsulfonyl)amino]acetamide and its effects on the body. Another direction is the development of more stable analogs of 2-[Cyclohexyl(methylsulfonyl)amino]acetamide that can be used in long-term studies.

Synthesis Methods

2-[Cyclohexyl(methylsulfonyl)amino]acetamide is synthesized through the reaction of cyclohexylamine and methylsulfonyl chloride, followed by the addition of acetic anhydride. The resulting product is then purified through crystallization to obtain 2-[Cyclohexyl(methylsulfonyl)amino]acetamide as a white crystalline solid.